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Compound of Interest

Compound Name: 3-Hydroxybutyl dodecanoate

Cat. No.: B15182631 Get Quote

Introduction

3-Hydroxybutyl dodecanoate is a fatty acid ester that, despite its relatively simple structure, is

not extensively documented in publicly available scientific literature. This guide aims to provide

a comprehensive overview of its known and predicted chemical properties. Due to the scarcity

of direct experimental data for this specific compound, this document will also leverage data

from its constituent precursors, dodecanoic acid and 1,3-butanediol, to infer its likely

characteristics. This guide is intended for researchers, scientists, and professionals in drug

development who require a deeper understanding of this molecule.

A potential CAS number for 3-hydroxybutyl dodecanoate has been identified as 89457-37-4,

though it is not widely cited and lacks extensive associated data.

Predicted Physicochemical Properties
Quantitative data for 3-hydroxybutyl dodecanoate is not readily available. The following table

summarizes key properties of its parent compounds, which can be used to estimate the

properties of the final ester.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15182631?utm_src=pdf-interest
https://www.benchchem.com/product/b15182631?utm_src=pdf-body
https://www.benchchem.com/product/b15182631?utm_src=pdf-body
https://www.benchchem.com/product/b15182631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Dodecanoic Acid 1,3-Butanediol
Predicted Influence
on 3-Hydroxybutyl
Dodecanoate

Molecular Formula C₁₂H₂₄O₂ C₄H₁₀O₂ C₁₆H₃₂O₃

Molecular Weight 200.32 g/mol 90.12 g/mol 272.43 g/mol

Boiling Point 298.9 °C 207.5 °C

Expected to be higher

than both precursors

due to increased

molecular weight,

likely in the range of

300-350 °C.

Melting Point 43.2 °C -54 °C

Likely to be a liquid or

low-melting solid at

room temperature.

Density 0.88 g/cm³ 1.005 g/cm³

Estimated to be

between 0.9 and 1.0

g/cm³.

Solubility in Water 0.0055 g/L Miscible

Expected to have very

low water solubility

due to the long

dodecanoate chain,

but the hydroxyl group

may slightly increase

its polarity compared

to a simple butyl

dodecanoate.

Experimental Protocols
As no specific experimental protocols for the synthesis and analysis of 3-hydroxybutyl
dodecanoate are published, the following section details a standard and reliable method for its

laboratory-scale preparation and characterization.
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Synthesis: Fischer Esterification
A common method for synthesizing esters is the Fischer esterification of a carboxylic acid and

an alcohol in the presence of an acid catalyst.

Materials:

Dodecanoic acid (1 equivalent)

1,3-Butanediol (1.5 equivalents, to favor ester formation)

Concentrated Sulfuric Acid (catalytic amount, e.g., 0.1 mol%)

Toluene (as a solvent to facilitate water removal)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add

dodecanoic acid, 1,3-butanediol, and toluene.

Slowly add the catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap, driving the equilibrium towards the product.
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Monitor the reaction progress by Thin Layer Chromatography (TLC) until the dodecanoic

acid is consumed.

Once the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield pure 3-
hydroxybutyl dodecanoate.

Analytical Characterization
The identity and purity of the synthesized 3-hydroxybutyl dodecanoate can be confirmed

using the following analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR will show characteristic peaks for the protons on the dodecanoate chain, the ester

linkage, and the 3-hydroxybutyl group. The chemical shifts and splitting patterns will

confirm the structure.

¹³C NMR will show distinct signals for each carbon atom in the molecule, providing further

structural confirmation.

Infrared (IR) Spectroscopy:

A strong absorption band around 1740 cm⁻¹ will indicate the presence of the ester

carbonyl group.

A broad absorption in the region of 3200-3600 cm⁻¹ will confirm the presence of the

hydroxyl group.

Mass Spectrometry (MS):
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The molecular ion peak corresponding to the molecular weight of 3-hydroxybutyl
dodecanoate (272.43 g/mol ) should be observed, confirming the elemental composition.

Signaling Pathways and Logical Relationships
There is no information available in the scientific literature regarding any specific signaling

pathways involving 3-hydroxybutyl dodecanoate.

Diagrams
Below are diagrams illustrating the logical workflow for the synthesis and characterization of 3-
hydroxybutyl dodecanoate.
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Caption: Workflow for the synthesis and characterization of 3-hydroxybutyl dodecanoate.

Conclusion
3-Hydroxybutyl dodecanoate remains a compound with limited available data. This guide

provides a foundational understanding based on the properties of its precursors and outlines a

standard methodology for its synthesis and characterization. Further research is necessary to
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fully elucidate its chemical and biological properties. The provided experimental framework can

serve as a starting point for researchers interested in exploring this molecule for various

applications, including in drug development and materials science.

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 3-Hydroxybutyl Dodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15182631#3-hydroxybutyl-dodecanoate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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